Cas no 1806834-67-2 (3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide)

• Product Name: 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide
• CAS No: 1806834-67-2
• MF: C₆H₄F₄N₂O₂S
• MW: 244.166773796082
• CID: 4850872
• Update Time: 2025-07-21

3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide

• Inchi： 1S/C6H4F4N2O2S/c7-2-1-3(8)6(15(11,13)14)12-4(2)5(9)10/h1,5H,(H2,11,13,14)
• InChI Key： HTJBMGXNDYIBKE-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C(C(F)F)N=1)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.6
• Topological Polar Surface Area: 81.4

Additional information on 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide

Professional Introduction to 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide (CAS No. 1806834-67-2)

3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1806834-67-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine sulfonamide class, a structural motif widely recognized for its pharmacological versatility and potential therapeutic applications. The presence of multiple fluorine atoms and a sulfonamide functional group imparts unique electronic and steric properties, making it a valuable scaffold for the design of novel bioactive molecules.

The structural framework of 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide consists of a pyridine ring substituted at the 3-position with a difluoromethyl group and at the 5-position with a fluoro atom. The 6-position is further functionalized with a sulfonamide group (-SO₂NH₂), which is known to enhance binding affinity and metabolic stability in drug candidates. This particular arrangement of substituents contributes to the compound's high lipophilicity and solubility parameters, which are critical factors in drug formulation and delivery.

In recent years, the sulfonamide moiety has been extensively studied for its role in modulating enzyme activity and receptor interactions. For instance, sulfonamides have been successfully incorporated into antibiotics, diuretics, and antiviral agents due to their ability to form stable hydrogen bonds with biological targets. The fluorinated derivatives of sulfonamides, such as 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide, exhibit enhanced bioavailability and resistance to metabolic degradation, making them particularly attractive for drug development.

One of the most compelling aspects of 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By leveraging the electronic properties conferred by the fluorine atoms, this compound can serve as a precursor for molecules that selectively inhibit aberrant kinase activity. Preliminary studies have suggested that derivatives of this scaffold may exhibit potent activity against tyrosine kinases, which are key targets in oncology research.

Furthermore, the incorporation of a difluoromethyl group at the 2-position of the pyridine ring enhances the metabolic stability of the molecule. This modification is particularly important in drug design, as it reduces the likelihood of rapid degradation by enzymatic processes such as cytochrome P450-mediated oxidation. Such stability improvements can lead to longer half-lives for drug candidates and improved therapeutic efficacy.

The sulfonamide group at the 6-position also contributes to the compound's interactions with biological targets by participating in hydrogen bonding networks. This feature is particularly valuable in designing molecules that bind tightly to protein receptors or enzymes, thereby increasing their pharmacological potency. Recent advances in computational chemistry have enabled researchers to predict and optimize these interactions using molecular modeling techniques, which can accelerate the discovery process.

Recent research has highlighted the role of fluorinated pyridines in medicinal chemistry due to their ability to modulate pharmacokinetic properties. For example, studies have demonstrated that fluorine atoms can influence blood-brain barrier penetration, lipophilicity, and metabolic clearance rates. 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide exemplifies these principles by combining multiple fluorinated substituents in a single scaffold, which may lead to compounds with optimized pharmacokinetic profiles.

In addition to its potential in oncology applications, this compound has shown promise in other therapeutic areas. For instance, its structural features make it a candidate for developing antiviral agents targeting RNA-dependent RNA polymerases found in viruses such as influenza and hepatitis C. The fluorinated pyridine core can interact with critical residues in these enzymes, potentially inhibiting viral replication while minimizing off-target effects.

The synthesis of 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include halogenation reactions at specific positions on the pyridine ring followed by sulfonylation using appropriate reagents such as sulfur trioxide or its derivatives. Advances in green chemistry have also led to alternative synthetic routes that minimize waste and improve sustainability without compromising efficiency.

The analytical characterization of this compound relies on modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and purity profile, which are essential for ensuring its suitability for further pharmaceutical development. High-performance liquid chromatography (HPLC) is also commonly used for purification purposes due to its ability to separate complex mixtures under controlled conditions.

Future directions in research involving 3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide may focus on exploring its derivatives through structure-activity relationship (SAR) studies. By systematically modifying various substituents within its framework, researchers can identify new analogs with enhanced potency or selectivity against specific biological targets. Additionally, computational modeling may play an increasingly important role in predicting how structural changes will affect biological activity.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery programs worldwide. As pharmaceutical companies continue to seek innovative solutions for unmet medical needs,3,5-Difluoro-2-(difluoromethyl)pyridine-6-sulfonamide stands out as a promising candidate with multiple therapeutic potentials waiting to be fully explored through rigorous scientific investigation.